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Compound of Interest

Compound Name: Acid Black 24

Cat. No.: B1668969

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Acid
Black 24 in various solvents. The information is curated for professionals in research and
development who require precise data and methodologies for their work. This document
presents quantitative and qualitative solubility data, detailed experimental protocols for
solubility determination, and a visual representation of the experimental workflow.

Quantitative and Qualitative Solubility Data

The solubility of Acid Black 24, a diazo dye, is a critical parameter for its application in various
industrial and research settings. The following table summarizes the available quantitative and
qualitative solubility data for Acid Black 24 in different solvents.
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Solvent Solubility Temperature (°C) Observations

The aqueous solution
is reddish-blue to
black. Adding
concentrated
hydrochloric acid turns
Water 25.19 g/L[1] 20 the solution greenish-
blue, while adding
concentrated sodium
hydroxide solution
results in a date-red

color.[1]

The solution has a

Ethanol Soluble[1][2][3] Not Specified
navy blue color.
Acetone Slightly Soluble Not Specified
Ethylene Glycol Ether Soluble Not Specified
Other Organic N
Insoluble Not Specified
Solvents

Experimental Protocol for Determining Solubility

A standardized method for determining the solubility of dyes like Acid Black 24 is the shake-
flask method. This protocol is designed to create a saturated solution at a controlled
temperature and then measure the concentration of the dissolved dye.

Materials

e Acid Black 24 powder
o Solvent of interest (e.g., water, ethanol)
o Sealed containers (e.g., screw-cap flasks)

» Shaking incubator or magnetic stirrer with temperature control
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Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Methodology

» Preparation of a Supersaturated Solution:

o Accurately weigh an excess amount of Acid Black 24 powder and add it to a known
volume of the desired solvent in a sealed container. The amount of dye should be more
than what is expected to dissolve to ensure that a saturated solution is formed.

o Equilibration:

o Place the sealed container in a shaking incubator or on a magnetic stirrer with a controlled
temperature (e.g., 20°C).

o Agitate the mixture for a sufficient period, typically 24 to 48 hours, to ensure that the
dissolution equilibrium is reached.

e Phase Separation:

o After equilibration, remove the container and allow it to stand to let the undissolved solid
settle.

o To separate the saturated solution from the excess solid dye, either centrifuge the mixture
at a high speed or filter the solution using a syringe filter. It is crucial to maintain the
temperature during this step to prevent any change in solubility.

e Quantification:

o Accurately dilute a known volume of the clear, saturated supernatant or filtrate with the
solvent. The dilution factor should be chosen to bring the absorbance within the linear
range of the UV-Vis spectrophotometer.
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o Measure the absorbance of the diluted solution at the wavelength of maximum
absorbance (Amax) for Acid Black 24. A blank containing the pure solvent should be used
to zero the spectrophotometer.

o Prepare a series of standard solutions of Acid Black 24 with known concentrations in the
same solvent.

o Measure the absorbance of these standard solutions to create a calibration curve of
absorbance versus concentration.

o Determine the concentration of the diluted saturated solution from the calibration curve.

o Calculation:

o Calculate the solubility of Acid Black 24 in the solvent using the following formula, taking
into account the dilution factor:

Solubility (g/L) = Concentration from calibration curve (g/L) x Dilution factor

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the determination of Acid Black 24
solubility using the shake-flask method.
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Caption: Experimental workflow for determining the solubility of Acid Black 24.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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